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Compound of Interest

Ethyl 5-piperazin-1-ylbenzofuran-
Compound Name:
2-carboxylate

Cat. No.: B168666

Essential Safety and Handling Guide for Ethyl 5-
piperazin-1-ylbenzofuran-2-carboxylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ethyl 5-piperazin-1-ylbenzofuran-2-carboxylate
(CAS No: 765935-67-9). The following procedures and recommendations are designed to
ensure safe handling, use, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 5-piperazin-1-ylbenzofuran-2-carboxylate is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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To mitigate these risks, the following personal protective equipment is mandatory.

Personal Protective
Equipment (PPE)

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-

shields.

To prevent eye contact which

can cause serious irritation[1]

[2](3].

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, >0.11 mm

thickness) and a lab coat.

To prevent skin contact which

can cause irritation[1][3].

Respiratory Protection

NIOSH (US) or EN 166 (EU)
approved respirator with an
appropriate filter (e.qg., Filter A-
(P3)) if working outside a fume
hood or if dust/aerosols are

generated.

To prevent inhalation which
may cause respiratory
irritation[1][2].

Body Protection

Appropriate protective clothing

to prevent skin exposure.

To protect against accidental

splashes or spills.

Operational Plan: Safe Handling and Experimental

Protocol

Adherence to the following step-by-step procedures is essential for the safe handling of Ethyl

5-piperazin-1-ylbenzofuran-2-carboxylate.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-I0056/Ethyl-5-piperazin-1-yl-benzofuran-2-carboxylate-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/piperazine.pdf
https://www.carlroth.com/medias/SDB-279Y-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwODh8YXBwbGljYXRpb24vcGRmfGFHWmlMMmhsWkM4NU1UZzBOamsxTVRVMk56WTJMMU5FUWw4eU56bFpYMGRDWDBWT0xuQmtaZ3w2MGEwMGY3MjdkMDMxNGMxZjMzMTA4MTFiMmRkNTNlYjJjNjRiZGI0MTQ0Y2I1Yjg0ZjczMGVkMmEzNWMxMjVi
https://file.medchemexpress.com/batch_PDF/HY-I0056/Ethyl-5-piperazin-1-yl-benzofuran-2-carboxylate-hydrochloride-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-279Y-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwODh8YXBwbGljYXRpb24vcGRmfGFHWmlMMmhsWkM4NU1UZzBOamsxTVRVMk56WTJMMU5FUWw4eU56bFpYMGRDWDBWT0xuQmtaZ3w2MGEwMGY3MjdkMDMxNGMxZjMzMTA4MTFiMmRkNTNlYjJjNjRiZGI0MTQ0Y2I1Yjg0ZjczMGVkMmEzNWMxMjVi
https://file.medchemexpress.com/batch_PDF/HY-I0056/Ethyl-5-piperazin-1-yl-benzofuran-2-carboxylate-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/piperazine.pdf
https://www.benchchem.com/product/b168666?utm_src=pdf-body
https://www.benchchem.com/product/b168666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Step

Procedure

Rationale

1. Preparation

Work in a well-ventilated area,
preferably within a chemical
fume hood[1]. Ensure all

required PPE is worn correctly.

To minimize inhalation
exposure and protect from

accidental contact.

Avoid direct contact with the

substance. Do not breathe

To prevent skin, eye, and

2. Handling dust, fume, gas, mist, vapors, ) o
] ) respiratory irritation[1].
or spray[1][2]. Avoid generating
dust and aerosols[1].
If weighing the solid, do so in a ) ]
o ] To prevent inhalation of
3. Weighing ventilated enclosure or a fume ) )
airborne particles.
hood to control dust.
When dissolving, add the solid )
] ] ] To prevent accidental contact
4. Dissolving to the solvent slowly to avoid

splashing.

with skin and eyes.

5. Post-Handling

Wash hands thoroughly after
handling[1]. Do not eat, drink,

or smoke in the work area[1]

[4].

To prevent accidental

ingestion.

In case of a spill, evacuate the
area. Use appropriate

absorbent material for liquids

To contain the spill and prevent

6. Spills and carefully sweep up solids,
o ) further exposure.
avoiding dust generation.
Place waste in a sealed
container for disposal[2].
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Exposure Route

First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. Call a physician[1][2].

In Case of Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water/shower. Call a

physician immediately[1][2].

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an

ophthalmologist[1][2].

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water. Call a physician immediately[1].

Disposal Plan

Proper disposal of Ethyl 5-piperazin-1-ylbenzofuran-2-carboxylate and its containers is

critical to prevent environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Rationale

Unused Product

Dispose of as hazardous
waste in accordance with local,
state, and federal regulations.
Do not allow the product to

enter drains[2].

To prevent environmental
contamination and ensure

compliance.

Contaminated Labware

Rinse with a suitable solvent.
Collect the rinseate as

hazardous waste. Dispose of
the decontaminated labware

as per institutional guidelines.

To ensure all chemical residue

is captured and disposed of

properly.

Contaminated PPE

Dispose of contaminated
gloves and other disposable

PPE as hazardous waste.

To prevent cross-

contamination and exposure.

Empty Containers

Triple rinse with an appropriate
solvent, collecting the rinsate
for disposal as hazardous
waste. Puncture and dispose
of the container according to
institutional and local

regulations.

To ensure containers are free
of hazardous residue before

disposal.

Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of

Ethyl 5-piperazin-1-ylbenzofuran-2-carboxylate.
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Safe Handling Workflow

1. Preparation
(Wear PPE, Use Fume Hood)

2. Handling
(Avoid Contact & Inhalation)

3. Experimental Use
(Weighing, Dissolving)

4. Post-Handling
(Wash Hands, Decontaminate)

Spill or Exposure?

~
\G\enerate Waste
~

Administer First Aid
& Seek Medical Attention

Follow Spill
Cleanup Protocol

RS
~

~._ Disposal Workfloy

1. Collect Waste

(Unused Product, Contaminated Items)

2. Segregate Waste
(Solid, Liquid, Sharps)

3. Label Waste Container
(Chemical Name, Hazards)

4. Dispose via EHS
(Follow Institutional Protocols)

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b168666?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-I0056/Ethyl-5-piperazin-1-yl-benzofuran-2-carboxylate-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/piperazine.pdf
https://www.carlroth.com/medias/SDB-279Y-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwODh8YXBwbGljYXRpb24vcGRmfGFHWmlMMmhsWkM4NU1UZzBOamsxTVRVMk56WTJMMU5FUWw4eU56bFpYMGRDWDBWT0xuQmtaZ3w2MGEwMGY3MjdkMDMxNGMxZjMzMTA4MTFiMmRkNTNlYjJjNjRiZGI0MTQ0Y2I1Yjg0ZjczMGVkMmEzNWMxMjVi
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://www.benchchem.com/product/b168666#personal-protective-equipment-for-handling-ethyl-5-piperazin-1-ylbenzofuran-2-carboxylate
https://www.benchchem.com/product/b168666#personal-protective-equipment-for-handling-ethyl-5-piperazin-1-ylbenzofuran-2-carboxylate
https://www.benchchem.com/product/b168666#personal-protective-equipment-for-handling-ethyl-5-piperazin-1-ylbenzofuran-2-carboxylate
https://www.benchchem.com/product/b168666#personal-protective-equipment-for-handling-ethyl-5-piperazin-1-ylbenzofuran-2-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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